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Regulatory Status Overview

Piperonyl butoxide is regulated differently across various jurisdictions, primarily as a synergist in pesticide

formulations.

Regulatory Body / Region Key Aspects of Regulatory Status

| U.S. EPA (Environmental Protection Agency) | • Establishes tolerances (maximum residue limits) for

PBO on a wide range of food commodities, from 0.1 ppm in mammalian meat to 25 ppm in milk fat [1]. •

Classifies PBO as a "possible human carcinogen" based on animal studies [2]. | | FDA (Food and Drug

Administration) | • Regulations authorize the use of PBO (mixed with pyrethrins) in the adhesive of bags

for dried fruits and as a component of food packaging [3]. | | WHO / FAO Codex Alimentarius | • The Joint

FAO/WHO Meeting on Pesticide Residues (JMPR) evaluates PBO, but the database does not list

recommended maximum residue limits (MRLs); MRLs are set by the Codex Alimentarius Commission [4]. |

| European Union | • PBO must undergo evaluation and approval under the EU's Regulation (EC) No

1107/2009 [5]. The European Food Safety Authority (EFSA) is responsible for conducting risk assessments. |

WHO Context and Public Health Recommendations
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The World Health Organization has not issued blanket recommendations for PBO, but its policies support the

use of PBO-treated mosquito nets in specific contexts.

Policy Guidance: WHO recommends that in areas with pyrethroid-resistant malaria vectors, the
use of pyrethroid-PBO long-lasting insecticidal nets (LLINs) is considered an effective tool [6].

This recommendation is based on PBO's ability to inhibit the mosquito enzymes responsible for
metabolic resistance to pyrethroids [7].

Prequalification Program: WHO maintains a prequalification system for public health pesticides.
New pyrethroid-PBO net products must demonstrate entomological efficacy superior to
pyrethroid-only nets and non-inferiority to an already prequalified pyrethroid-PBO net to qualify
for programmatic use [8].

Experimental Data on Efficacy

Recent experimental studies provide quantitative data on the performance of PBO synergist insecticides.

Efficacy Against Malaria Vectors

The table below summarizes key findings from recent studies on PBO-based mosquito nets.

Study Intervention Comparator Key Efficacy Findings Study Details

| Deltamethrin-PBO LLINs (PermaNet 3.0) [6] | Deltamethrin-only LLINs (DawaPlus 2.0) | • Significantly

lower malaria infection incidence in intervention group. • Higher mosquito mortality in intervention group;

bio-efficacy remained better after 12 months. | Method: Cluster-randomized study in DRC. Population:

1790 children over 12 months. Measures: Malaria infection incidence, mosquito density, net bio-efficacy. | |

Alpha-cypermethrin-PBO ITN (Vector Guard) [8] | 1. Alpha-cypermethrin-only ITN (Royal Sentry 2.0) 2.

Permethrin-PBO ITN (Olyset Plus) | • Significantly higher mosquito mortality vs. both comparators

(36.4% vs. 17.5% vs. Olyset Plus unwashed). • Met WHO non-inferiority criteria for mortality and blood-

feeding inhibition. | Method: Experimental hut trial in Benin. Population: Wild, pyrethroid-resistant An.

gambiae. Measures: Mosquito mortality, blood-feeding inhibition, chemical wash retention. |

Experimental Protocol: Insecticide Susceptibility Bioassay
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A standard method to demonstrate PBO's synergistic effect is the WHO insecticide susceptibility bioassay

[7]. The workflow for this test is as follows:
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Start Bioassay

Prepare Mosquitoes
Collect larvae from field

and rear to 3-5 day old adults

Randomize into Groups
(4 replicates of 20-25 mosquitoes)

Group A:
PBO Pre-exposure

Group B:
No Pre-exposure

Expose to 4% PBO
impregnated paper for 1 hour Hold in control tube

Immediately transfer to
Pyrethroid-treated paper

for 1 hour

Expose to Pyrethroid-treated
paper for 1 hour

Data Collection

Record knockdown (KD)
at 5, 10, 15, 20, 30, 40, 50, 60 min

Record final mortality
after 24-hour holding period
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Analyze Results
Compare mortality rates
between Group A and B

Click to download full resolution via product page

Mechanism of Action

PBO is a synergist that enhances the potency of insecticides like pyrethrins and pyrethroids. The following

diagram illustrates its mechanism at the metabolic level within an insect.
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Insecticide (e.g., Pyrethroid)
enters insect body

Binds to target site
(Sodium channels)

causing paralysis and death

Metabolic Detoxification
Insect's cytochrome P450 enzymes

break down the insecticide

Resistance Pathway

Result:
Enhanced insecticide efficacy
especially in resistant insects

Prevents

Piperonyl Butoxide (PBO)
enters insect body

PBO inhibits
cytochrome P450 enzymes

Inhibits

Inhibits
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Toxicity and Ecotoxicity Profile

For a comprehensive safety assessment, consider the following points from toxicological evaluations:

Human Health: The U.S. EPA classifies PBO as a "possible human carcinogen" [2]. However, the

International Agency for Research on Cancer (IARC) has evaluated PBO and considers it "not
classifiable as to its carcinogenicity to humans" [2].

Ecotoxicity: PBO is practically non-toxic to birds and mammals but is moderately to highly
toxic to fish and aquatic invertebrates [2]. It is considered practically non-toxic to bees by itself, but
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the insecticides it is combined with often are toxic [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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